[3-Methyl-1-[(5-methylthiophen-2-yl)methyl]piperidin-3-yl]methanol

• IUPAC Name: [3-methyl-1-[(5-methylthiophen-2-yl)methyl]piperidin-3-yl]methanol
• InChI: InChI=1S/C13H21NOS/c1-11-4-5-12(16-11)8-14-7-3-6-13(2,9-14)10-15/h4-5,15H,3,6-10H2,1-2H3
• InChI Key: XCKKKDSFWVVZPF-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(S1)CN2CCCC(C2)(C)CO
• Molecular Formula: C13H21NOS
• Molecular Weight: 239.38 g/mol

Description

[3-Methyl-1-[(5-methylthiophen-2-yl)methyl]piperidin-3-yl]methanol, also known as MTMP, is a synthetic compound that has been the subject of scientific research in recent years. This compound belongs to the class of piperidine-based compounds and has shown potential in various fields of research.

Mechanism of Action

The mechanism of action of [3-Methyl-1-[(5-methylthiophen-2-yl)methyl]piperidin-3-yl]methanol is still unclear, but it is believed to act on the central nervous system. This compound has been found to bind to the GABA-A receptor, which is responsible for inhibitory neurotransmission in the brain. This binding results in an increase in the activity of the receptor, leading to the inhibition of neuronal activity and the reduction of seizures.
Biochemical and Physiological Effects:
This compound has been found to exhibit various biochemical and physiological effects. In animal studies, this compound has been shown to reduce the number and duration of seizures, indicating its potential as an anticonvulsant agent. This compound has also been found to exhibit analgesic and anti-inflammatory properties, making it a potential candidate for the treatment of chronic pain and inflammation.

Advantages and Limitations for Lab Experiments

[3-Methyl-1-[(5-methylthiophen-2-yl)methyl]piperidin-3-yl]methanol has several advantages for lab experiments. It is a synthetic compound, which means it can be easily synthesized in the lab, making it readily available for research. This compound has also been found to exhibit low toxicity, making it safe for use in animal studies. However, one of the limitations of this compound is its limited solubility, which can make it challenging to administer in some experiments.

Future Directions

There are several future directions for research on [3-Methyl-1-[(5-methylthiophen-2-yl)methyl]piperidin-3-yl]methanol. One of the significant areas of research is the development of this compound as a potential drug candidate for the treatment of epilepsy, chronic pain, and inflammation. Further research is needed to understand the mechanism of action of this compound and its potential as a therapeutic agent. Additionally, more studies are needed to investigate the safety and efficacy of this compound in animal models and humans. Finally, the development of new synthesis methods for this compound can help to improve its availability and reduce the cost of research.
Conclusion:
In conclusion, this compound is a synthetic compound that has shown potential in various fields of research. Its anticonvulsant, analgesic, and anti-inflammatory properties make it a potential candidate for the treatment of various diseases. Further research is needed to understand its mechanism of action, safety, and efficacy. The development of new synthesis methods and the investigation of its potential as a therapeutic agent can help to unlock the full potential of this compound.

Synthesis Methods

[3-Methyl-1-[(5-methylthiophen-2-yl)methyl]piperidin-3-yl]methanol can be synthesized using a multi-step process that involves the reaction of 5-methylthiophene-2-carbaldehyde with 3-methylpiperidine in the presence of a reducing agent such as sodium borohydride. The resulting intermediate is then reacted with formaldehyde to obtain the final product, this compound.

Scientific Research Applications

[3-Methyl-1-[(5-methylthiophen-2-yl)methyl]piperidin-3-yl]methanol has been the subject of various scientific studies due to its potential in different fields. One of the significant areas of research is drug discovery, where this compound has shown promising results as a potential drug candidate for the treatment of various diseases. This compound has been found to exhibit anticonvulsant, analgesic, and anti-inflammatory properties, making it a potential candidate for the treatment of epilepsy, chronic pain, and inflammation.